Cas no 1517780-59-4 (Ferroptosis-IN-6)

• Product Name: Ferroptosis-IN-6
• CAS No: 1517780-59-4
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6793378
• PubChem ID: 82680089
• Update Time: 2025-06-12

Ferroptosis-IN-6 Chemical and Physical Properties

Names and Identifiers

• Ferroptosis-IN-6
• CS-0910440
• EX-A8776
• 1517780-59-4
• HY-163074

• Inchi： 1S/C15H17NO/c1-11-6-8-13(9-7-11)10-16-14-5-3-4-12(2)15(14)17/h3-9,16-17H,10H2,1-2H3
• InChI Key： DPIILYUBOSNTOP-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC=CC=1NCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 32.3Ų

Additional information on Ferroptosis-IN-6

Introduction to Ferroptosis-IN-6 (CAS No. 1517780-59-4)

Ferroptosis-IN-6, identified by the Chemical Abstracts Service Number (CAS No.) 1517780-59-4, represents a significant advancement in the field of chemomedicine, particularly in the study of iron-dependent cell death pathways. This compound has garnered considerable attention due to its unique mechanism of action and its potential applications in therapeutic interventions. Ferroptosis, a form of regulated cell death driven by the accumulation of reactive oxygen species (ROS) derived from iron-catalyzed lipid peroxidation, has emerged as a critical target in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

The development of Ferroptosis-IN-6 was driven by the need for more selective and potent modulators of this process. Unlike earlier inhibitors that targeted broader antioxidant pathways, Ferroptosis-IN-6 was designed to specifically interfere with the iron-dependent steps of ferroptosis, thereby minimizing off-target effects. This precision has made it a promising candidate for clinical trials and further research.

Recent studies have highlighted the role of Ferroptosis-IN-6 in modulating cellular iron homeostasis. By selectively inhibiting the activity of iron-dependent enzymes such as NADPH oxidase 4 (NOX4), this compound effectively reduces the production of ROS, thereby preventing lipid peroxidation and subsequent cell death. The compound's ability to cross the blood-brain barrier has also been a subject of interest, opening up new avenues for treating neurodegenerative diseases where ferroptosis plays a pivotal role.

In preclinical studies, Ferroptosis-IN-6 has demonstrated remarkable efficacy in models of acute myeloid leukemia (AML) and glioblastoma multiforme (GBM). The compound's ability to induce apoptosis in cancer cells while sparing healthy cells has been attributed to its high selectivity for ferroptotic pathways. Additionally, its potential to synergize with existing chemotherapeutic agents has raised hopes for combination therapies that could enhance treatment outcomes.

The synthesis and characterization of Ferroptosis-IN-6 have been meticulously documented in several peer-reviewed journals. The compound's chemical structure, characterized by a novel heterocyclic core, has been optimized to maximize its bioavailability and target specificity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its molecular integrity.

One of the most compelling aspects of Ferroptosis-IN-6 is its potential to address multiple disease mechanisms simultaneously. For instance, studies have shown that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β). This dual-action makes it particularly promising for conditions where inflammation and oxidative stress are intertwined.

The pharmacokinetic profile of Ferroptosis-IN-6 has been extensively evaluated in animal models. Its favorable half-life and bioavailability suggest that it could be administered less frequently while maintaining therapeutic efficacy. Furthermore, preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

The future development of Ferroptosis-IN-6 is likely to focus on refining its delivery systems to enhance targeted delivery and minimize systemic side effects. Nanotechnology-based delivery platforms have shown promise in this regard, allowing for precise targeting of affected tissues while reducing exposure to healthy cells.

In conclusion, Ferroptosis-IN-6 (CAS No. 1517780-59-4) represents a significant breakthrough in the field of ferroptosis research. Its ability to selectively modulate iron-dependent cell death pathways while maintaining high selectivity and low toxicity positions it as a promising candidate for future therapeutic applications. As research continues to uncover new insights into the mechanisms of ferroptosis, compounds like Ferroptosis-IN-6 are poised to play a crucial role in developing novel treatments for a wide range of diseases.